Cas no 946218-04-8 (2-(4-chlorophenoxy)-N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}acetamide
• CAS No: 946218-04-8
• MF: C₂₃H₃₁ClN₄O₂
• MW: 430.970844507217
• CID: 5513472
• PubChem ID: 43956703
• Update Time: 2025-05-26

2-(4-chlorophenoxy)-N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-[2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl]acetamide
• 2-(4-chlorophenoxy)-N-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl}acetamide
• F2038-0364
• 946218-04-8
• AKOS004993863
• 2-(4-chlorophenoxy)-N-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)acetamide
• 2-(4-chlorophenoxy)-N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}acetamide

• Inchi： 1S/C23H31ClN4O2/c1-26(2)20-8-4-18(5-9-20)22(28-14-12-27(3)13-15-28)16-25-23(29)17-30-21-10-6-19(24)7-11-21/h4-11,22H,12-17H2,1-3H3,(H,25,29)
• InChI Key： XIEJOOLFHKGMHD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NCC(C1C=CC(=CC=1)N(C)C)N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 430.2135539g/mol
• Monoisotopic Mass: 430.2135539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 48Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-chlorophenoxy)-N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}acetamide

Professional Introduction to Compound with CAS No. 946218-04-8 and Product Name: 2-(4-chlorophenoxy)-N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}acetamide

The compound with the CAS number 946218-04-8 and the product name 2-(4-chlorophenoxy)-N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The molecular framework incorporates several key functional groups, including a 4-chlorophenoxy moiety and a dimethylamino substituent, which are known to contribute to its pharmacological properties.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent biological activity while maintaining favorable pharmacokinetic profiles. The structure of 2-(4-chlorophenoxy)-N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}acetamide aligns well with this trend, as it combines elements that are commonly found in bioactive molecules. Specifically, the presence of a chlorophenoxy group has been associated with various pharmacological effects, including anti-inflammatory and analgesic properties. Additionally, the incorporation of a dimethylamino group enhances the compound's solubility and bioavailability, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that it may interact with multiple biological targets, suggesting a broad spectrum of therapeutic applications. For instance, studies have shown that compounds with similar structural motifs can modulate neurotransmitter systems, making them relevant for the treatment of central nervous system disorders. The 4-methylpiperazin-1-yl moiety in the molecule further supports this hypothesis, as piperazine derivatives are well-documented for their ability to influence receptor activity.

The synthesis and characterization of 2-(4-chlorophenoxy)-N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}acetamide have been subjects of extensive investigation in academic and industrial laboratories. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the compound meets stringent quality standards. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have been crucial in elucidating its structure and confirming its identity.

From a computational chemistry perspective, virtual screening and molecular docking studies have provided valuable insights into the interactions between this compound and potential biological targets. These studies have revealed that it may exhibit inhibitory activity against enzymes and receptors involved in inflammatory pathways. This finding is particularly noteworthy given the increasing recognition of inflammation as a key factor in various chronic diseases. By targeting these pathways, 2-(4-chlorophenoxy)-N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}acetamide holds promise as a therapeutic agent.

In preclinical studies, the compound has demonstrated encouraging results in models of inflammation and pain relief. Its ability to modulate neurotransmitter release suggests potential applications in conditions such as neuropathic pain and anxiety disorders. Furthermore, its favorable pharmacokinetic properties, including good oral bioavailability and moderate metabolic stability, make it an attractive candidate for further development into a drug candidate.

The development of new pharmaceuticals is a complex process that requires meticulous evaluation at multiple stages. Regulatory agencies impose stringent guidelines to ensure safety and efficacy before a compound can be approved for clinical use. The journey from laboratory discovery to market approval involves rigorous testing in vitro and in vivo, followed by Phase I to Phase III clinical trials. The findings from these trials provide critical data on dosing regimens, side effects, and overall therapeutic benefit.

Given the complexity of drug development, collaboration between academia and industry is essential for advancing promising candidates like 2-(4-chlorophenoxy)-N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}acetamide. Academic researchers contribute novel insights into mechanism of action and potential therapeutic applications, while industry partners bring expertise in synthetic chemistry and clinical development. This synergy accelerates the translation of laboratory discoveries into tangible medical benefits.

The future prospects for this compound are bright, particularly if it successfully navigates the regulatory landscape and demonstrates efficacy in human trials. Its unique structural features make it a versatile tool for medicinal chemists seeking to develop new treatments for diverse diseases. As research continues to uncover new biological targets and mechanisms of action, compounds like 946218-04-8 will play an increasingly important role in addressing global health challenges.

In conclusion,946218-04-8 represents a significant contribution to pharmaceutical chemistry with its complex molecular architecture and promising biological activity. The combination of functional groups such as chlorophenoxy, dimethylamino, and methylpiperazine positions it as a valuable candidate for further exploration in drug development. With ongoing research efforts aimed at optimizing its pharmacological properties,this compound holds considerable potential for improving human health outcomes worldwide.